Cas no 62094-43-3 (Thiomorpholine, 4-(phenylmethyl)-, 1-oxide)
62094-43-3 structure
Product Name:Thiomorpholine, 4-(phenylmethyl)-, 1-oxide
CAS No:62094-43-3
MF:C11H15NOS
MW:209.307901620865
CID:458426
PubChem ID:12751706
Update Time:2025-04-19
Thiomorpholine, 4-(phenylmethyl)-, 1-oxide Chemical and Physical Properties
Names and Identifiers
-
- Thiomorpholine, 4-(phenylmethyl)-, 1-oxide
- 4-benzyl-1,4-thiazinane 1-oxide
- DTXSID20508912
- 4-Benzyl-1lambda~4~,4-thiazinan-1-one
- 62094-43-3
- SCHEMBL24062656
-
- Inchi: 1S/C11H15NOS/c13-14-8-6-12(7-9-14)10-11-4-2-1-3-5-11/h1-5H,6-10H2
- InChI Key: VAWNHWAIOQQPCH-UHFFFAOYSA-N
- SMILES: S1(CCN(CC2C=CC=CC=2)CC1)=O
Computed Properties
- Exact Mass: 209.08755
- Monoisotopic Mass: 209.08743528g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 39.5Ų
Experimental Properties
- PSA: 20.31
Thiomorpholine, 4-(phenylmethyl)-, 1-oxide Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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